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Compound of Interest

Compound Name:
N-Boc-4-

carboxymethoxypiperidine

Cat. No.: B060413 Get Quote

Technical Guide: N-Boc-4-
carboxymethoxypiperidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on N-Boc-4-carboxymethoxypiperidine, a

bifunctional piperidine derivative utilized in advanced organic synthesis and medicinal

chemistry. While detailed experimental protocols and biological pathway information are not

readily available in public literature, this document summarizes its key chemical identifiers.

Core Chemical Data
N-Boc-4-carboxymethoxypiperidine, systematically known as 2-[1-[(2-methylpropan-2-

yl)oxycarbonyl]piperidin-4-yl]oxyacetic acid, is a notable compound in synthetic chemistry.[1] Its

chemical properties are summarized below.
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Identifier Value

CAS Number 161948-70-5[1][2][3][4]

Molecular Weight 259.302 g/mol [1][2][3][4]

Molecular Formula C12H21NO5[1][2][3][4]

IUPAC Name
2-[1-[(2-methylpropan-2-

yl)oxycarbonyl]piperidin-4-yl]oxyacetic acid[1]

Synonyms

(1-Boc-4-piperidinyloxy)acetic acid, n-boc-4-

carboxymethoxy-piperidine, 4-carboxymethoxy-

piperidine-1-carboxylic acid tert-butyl ester, 1-

boc-4-piperidinyloxy acetic acid, 2-(1-tert-butoxy

carbonyl piperidin-4-yl oxy) acetic acid, 1-(tert-

butoxycarbonyl)piperidin-4-yloxy)acetic acid, 1-

boc-4-carboxymethoxy-piperidine, 2-(1-tert-

butoxycarbonyl piperidin-4-yloxy)acetic acid, 2-

(1-tert-butoxycarbonyl-4-piperidyl)oxy acetic

acid[1]

MDL Number MFCD02178987[1][2]

InChI Key YHUAHIMRWSVXCN-UHFFFAOYSA-N[1][2]

SMILES CC(C)(C)OC(=O)N1CCC(CC1)OCC(=O)O[1]

Melting Point 105°C to 107°C

Purity 95%

Experimental Protocols and Biological Pathways
Currently, there is a lack of publicly available, detailed experimental protocols for the synthesis

or application of N-Boc-4-carboxymethoxypiperidine. Similarly, information regarding its

involvement in specific signaling pathways or its broader biological activity has not been

documented in the surveyed literature. As a result, the creation of diagrams for experimental

workflows or signaling pathways is not feasible at this time. Researchers interested in this

compound may need to develop methodologies based on analogous structures or through

novel synthetic design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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